5-Bromo-2-methyl-4-(piperidin-1-yl)pyridine

• IUPAC Name: 5-bromo-2-methyl-4-piperidin-1-ylpyridine
• InChI: InChI=1S/C11H15BrN2/c1-9-7-11(10(12)8-13-9)14-5-3-2-4-6-14/h7-8H,2-6H2,1H3
• InChI Key: ZAIQFLZYGDWOEI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=N1)Br)N2CCCCC2
• Molecular Formula: C11H15BrN2
• Molecular Weight: 255.15 g/mol

Description

5-Bromo-2-methyl-4-(piperidin-1-yl)pyridine , also known by its chemical formula C₁₀H₁₄BrN₃ , is a heterocyclic compound. It features a pyridine ring substituted with a bromine atom and a piperidine moiety. The compound’s molecular weight is 256.14 g/mol .

Future Directions

: Sigma-Aldrich Product Page : Catalytic Protodeboronation of Pinacol Boronic Esters : Piperidine Nucleus in Drug Discovery

Synthesis routes and methods

Procedure details

A solution of bromine (9.3 ml) in dimethylformamide (50 ml) was added dropwise-to a stirred mixture of 4 -piperidino-2 -picoline (15 g), potassium carbonate (23.5. g) in dimethylformamide (50 ml) at 25°-30°. After 3.5 hours, the mixture was stripped and the residue taken up in water, adjusted to pH 13 with 40 % aqueous NAOH, and extracted with ether. After drying (K2CO3 ) and stripping, the residue was chromatographed (silica gel, n-hexane:ether) to give 4 -piperidino-5 -bromo-2 -picoline, 11.18 g, as an oil and 4 -piperidino-3 -bromo-2 -picoline, 3.5 g, as an oil.